10-Shogaol

Specification

• CAS No.: 36752-54-2
• Molecular Formula: C21H32O3
• Molecular Weight: 332.5 g/mol
• IUPAC Name: (E)-1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
• Standard InChI: InChI=1S/C21H32O3/c1-3-4-5-6-7-8-9-10-11-12-19(22)15-13-18-14-16-20(23)21(17-18)24-2/h11-12,14,16-17,23H,3-10,13,15H2,1-2H3/b12-11+
• Standard InChI Key: FADFGCOCHHNRHF-VAWYXSNFSA-N
• Isomeric SMILES: CCCCCCCCC/C=C/C(=O)CCC1=CC(=C(C=C1)O)OC
• Canonical SMILES: CCCCCCCCCC=CC(=O)CCC1=CC(=C(C=C1)O)OC

Introduction

Chemical Properties and Structure

10-Shogaol (CAS No. 36752-54-2) is characterized as a yellowish-brown viscous liquid with the molecular formula C21H32O3 and a molecular weight of 332.48. It is also known by several synonyms including 10-gingerenol and 1-(4-Hydroxy-3-methoxyphenyl)tetradec-4-en-3-one. The compound contains a phenolic structure with a long hydrocarbon chain, contributing to its unique chemical properties and biological activities.

Table 1: Chemical and Physical Properties of 10-Shogaol

Property	Value
CAS Number	36752-54-2
Molecular Formula	C21H32O3
Molecular Weight	332.48
Physical State	Viscous liquid
Color	Yellowish-brown
Boiling Point	476.8±35.0 °C (Predicted)
Density	0.996±0.06 g/cm³ (Predicted)
pKa	10.01±0.20 (Predicted)
Solubility	Soluble in chloroform and methanol; insoluble in water
FDA UNII	UP39BHE708

10-Shogaol is distinguished from other ginger compounds by being the only non-pungent compound among the gingerols and shogaols family. This characteristic may be particularly valuable in therapeutic applications where pungency could be undesirable.

Compound	DPPH Radical Scavenging (% Inhibition)
10-Shogaol	34.54%
Vitamin C	92.02%

These antioxidant properties suggest potential applications in preventing oxidative damage in biological systems, which is relevant to many pathological conditions including aging, inflammation, and wound healing.

Effects on Human Skin Cells

Cell Viability and Proliferation

10-Shogaol demonstrates remarkable effects on human skin cells, specifically on keratinocytes (epidermal cells) and fibroblasts (dermal cells). The compound's influence on cell viability was assessed using the MTT assay at various concentrations.

In keratinocytes, 10-Shogaol at a concentration of 2 μM showed the highest increase in cell viability, reaching 180.25% compared to the vehicle control group. The effect appeared to be dose-dependent, with cell viability gradually decreasing from concentrations of 2 to 100 μM. No significant difference was observed at 50 μM concentration.

Similarly, fibroblasts treated with 10-Shogaol at 2 μM concentration demonstrated a significant increase in cell proliferation, reaching 138.01%. No noticeable difference was observed when fibroblasts were treated with 10 and 50 μM of the compound.

Table 3: Effect of 10-Shogaol on Cell Viability

Cell Type	Concentration	Cell Viability (% of Control)
Keratinocytes	2 μM	180.25%
Fibroblasts	2 μM	138.01%

These findings suggest that 10-Shogaol, particularly at lower concentrations, significantly enhances the proliferation of human skin cells, which is crucial for wound healing and tissue regeneration processes.

Growth Factor Production

10-Shogaol has been shown to enhance the production of several growth factors that are essential for cell proliferation and wound healing. The study evaluated the effects of 10-Shogaol on transforming growth factor-β (TGF-β), platelet derived growth factor-αβ (PDGF-αβ), and vascular endothelial growth factors (VEGF) in both keratinocytes and fibroblasts.

In keratinocytes, treatment with 10-Shogaol at concentrations of 2 μM and 10 μM for 24 hours increased TGF-β levels from 665.4 to 834.2 pg/mL (125.37%) and 740.0 pg/mL (111.21%), respectively. Similarly, in fibroblasts, TGF-β increased from 778.3 to 909.5 pg/mL (116.9%) and 878.3 pg/mL (112.9%) after 24-hour incubation with 10-Shogaol at 2 and 10 μM, respectively.

For PDGF-αβ, 10-Shogaol treatment resulted in even more substantial increases. In keratinocytes, 2 μM and 10 μM treatments increased PDGF-αβ from 2.20 to 4.97 pg/mL (225.9%) and 4.31 pg/mL (195.9%), respectively. In fibroblasts, similar concentrations increased PDGF-αβ from 2.50 to 5.32 pg/ml (212.8%) and 3.55 pg/mL (142.0%), respectively.

VEGF production was also enhanced, with 2 μM and 10 μM 10-Shogaol increasing levels in keratinocytes from 250.7 to 325.5 pg/mL (129.8%) and 314.5 pg/mL (125.4%), respectively.

Table 4: Effect of 10-Shogaol on Growth Factor Production

Growth Factor	Cell Type	Baseline (pg/mL)	2 μM 10-Shogaol (pg/mL)	% Increase	10 μM 10-Shogaol (pg/mL)	% Increase
TGF-β	Keratinocytes	665.4	834.2	125.37%	740.0	111.21%
TGF-β	Fibroblasts	778.3	909.5	116.9%	878.3	112.9%
PDGF-αβ	Keratinocytes	2.20	4.97	225.9%	4.31	195.9%
PDGF-αβ	Fibroblasts	2.50	5.32	212.8%	3.55	142.0%
VEGF	Keratinocytes	250.7	325.5	129.8%	314.5	125.4%

The upregulation of these growth factors is significant because TGF-β, PDGF-αβ, and VEGF are known to play crucial roles in wound healing processes, including stimulating cell proliferation, migration, and extracellular matrix organization.

Wound Healing Properties

The wound healing potential of 10-Shogaol was evaluated using in vitro wound healing assays. The study assessed the migration rates of keratinocytes and fibroblasts into the wound region when treated with 10-Shogaol at concentrations of 2 and 10 μM over 12 and 24-hour periods.

In keratinocytes treated with 2 μM 10-Shogaol, the cell migration rate increased significantly, showing a greater migration at 24 hours (236.0%) than at 12 hours (204.76%). Visual observations confirmed that the wound area was almost completely closed after 24 hours in 10-Shogaol-treated cells, while control groups still showed visible gaps.

Similarly, fibroblasts treated with 10-Shogaol demonstrated enhanced migration and proliferation. After 24 hours of treatment with 2 μM 10-Shogaol, the wound area was fully closed, unlike the control which still had a gap.

These observations suggest that 10-Shogaol significantly enhances the wound healing process by promoting cell migration and proliferation, likely through the stimulation of growth factor production as previously described.

Comparison with Other Ginger Compounds

In contrast to some other ginger compounds that have been primarily studied for their anticancer properties, 10-Shogaol shows particular promise in wound healing and skin cell regeneration. This distinction highlights the diverse therapeutic potential of different ginger-derived compounds and suggests that 10-Shogaol may have specific applications in dermatological treatments.